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Compound of Interest

Compound Name: Iron(lll) chloride hexahydrate

Cat. No.: B592991

An In-depth Technical Guide to the Safe Handling of Iron(lll) Chloride Hexahydrate in the
Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron(lll) chloride hexahydrate (FeClsz-6H20) is a common laboratory reagent with diverse
applications in research and development, including as a Lewis acid catalyst in organic
synthesis, a flocculant in water treatment, and in various analytical procedures. While a
valuable tool, its corrosive and toxic properties necessitate strict adherence to safety protocols
to mitigate risks to laboratory personnel and the environment. This guide provides a
comprehensive overview of the essential safety precautions for handling Iron(lll) chloride
hexahydrate, tailored for a technical audience.

Hazard Identification and Classification

Iron(lll) chloride hexahydrate is classified as a hazardous substance. A thorough
understanding of its potential dangers is the foundation of safe laboratory practice.

GHS Hazard Statements:
e H290: May be corrosive to metals.[1]

o H302: Harmful if swallowed.[1][2][3][4]
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e H315: Causes skin irritation.[1][2][3][4]

o H318: Causes serious eye damage.[1][2][3][4][5]

e H317: May cause an allergic skin reaction.[5]

Signal Word: Danger[1][2][5]

Potential Health Effects:

Eye Contact: Causes severe eye burns and risk of serious, irreversible damage.[6][7] Direct
contact can lead to pain, tearing, and sensitivity to light.[6]

o Skin Contact: Causes skin burns and irritation.[6][7] Prolonged or repeated exposure can
lead to chemical burns.[6]

 Ingestion: Harmful if swallowed.[6][7] Ingestion can cause chemical burns to the mouth,
throat, and gastrointestinal tract.[6] Overdose of iron compounds can lead to corrosive
effects on the gastrointestinal mucosa, potentially followed by necrosis and perforation.[1][8]

 Inhalation: Causes chemical burns to the respiratory tract.[7][9] Dust inhalation may be
harmful.[10]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Iron(lll) chloride hexahydrate is
presented below. This data is crucial for understanding its behavior under various laboratory
conditions.
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Property

Value

Molecular Formula

FeCls-6H20[1]

Molar Mass 270.30 g/mol [1][3][11]

Appearance Yellow to brown, odorless solid[9]
Melting Point Approximately 37 °C (99 °F)[3][5][10]
Boiling Point 280 - 285 °C (decomposes)[3][8]
Density ~1.82 g/cm?3 at 20 °C[5]

Solubility in Water

~920 g/L at 20 °C[5]

pH

1.8 (10 g/L solution at 25 °C)[5][8]

Exposure Controls and Personal Protective

Equipment (PPE)

To minimize exposure and ensure personal safety, the following engineering controls and

personal protective equipment must be utilized when handling Iron(lll) chloride hexahydrate.

Control Parameter

Recommendation

Engineering Controls

Use in a well-ventilated area, preferably within a
chemical fume hood.[6][12][13] Ensure that
eyewash stations and safety showers are

readily accessible.[13][14]

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[1]14]6]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and a lab coat or chemical-resistant suit.
[4][12][15]

Respiratory Protection

If dust formation is likely, use a NIOSH/MSHA-
approved respirator with appropriate cartridges.
[41[6][13]
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Occupational Exposure Limits:
e TWA: 1 mg/m3 (as Fe)[1][2]
e STEL: 2 mg/m3 (as Fe)[2]

Safe Handling and Storage Procedures

Proper handling and storage are critical to preventing accidents and maintaining the integrity of
the chemical.

Handling:

Avoid all personal contact, including inhalation of dust.[6]

Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][6]

Minimize dust generation and accumulation.[12]

Use only in a chemical fume hood.[12]

Storage:

Store in a cool, dry, well-ventilated area.[6]

Keep containers tightly closed to prevent moisture absorption as the material is hygroscopic.
[51[13]

Store away from incompatible materials such as strong oxidizing agents, metals, and strong
bases.[2][14]

Store in original, corrosive-resistant containers.[1][6] Do not use metal containers.[16]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2][11] Seek immediate

medical attention.

Skin Contact

Immediately wash off with plenty of water for at
least 15 minutes.[2] Remove contaminated
clothing. If skin irritation persists, consult a

physician.[2]

Do NOT induce vomiting.[17] Rinse mouth with

Ingestion water.[1][11] Drink plenty of water.[2] Seek
immediate medical attention.[4][11]
Move the person to fresh air.[2][11] If not
Inhalation breathing, give artificial respiration.[1] Seek

medical attention if symptoms persist.[2][11]

Spill and Disposal Procedures

Accidental spills must be handled promptly and safely.

Spill Cleanup:

o Evacuate the area.

o Wear appropriate personal protective equipment (see Section 4).

o For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.[1][6]

» For major spills, contain the spill with sand or earth.[6]

o Prevent the spill from entering drains or waterways.[1][6]

o Ventilate the area and wash the spill site after material pickup is complete.
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Disposal:

o Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow involving Iron(lll) chloride
hexahydrate, highlighting critical safety checkpoints.
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Click to download full resolution via product page

Caption: Experimental workflow with safety checkpoints.

Conclusion

While Iron(lll) chloride hexahydrate is a versatile and widely used laboratory chemical, its
inherent hazards demand a meticulous and informed approach to safety. By adhering to the
guidelines outlined in this document, researchers, scientists, and drug development
professionals can minimize risks and ensure a safe laboratory environment. Continuous review
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of safety procedures and a commitment to a strong safety culture are paramount when working
with this and other hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b592991#safety-precautions-for-handling-iron-iii-chloride-hexahydrate-in-the-lab
https://www.benchchem.com/product/b592991#safety-precautions-for-handling-iron-iii-chloride-hexahydrate-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592991?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

